{4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol

• CAS RN: 128773-84-2
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.2

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms and two carbon atoms in a five-membered ring. They are known for their low toxicity, high bioavailability, and stability in both acidic and basic conditions. Pyrazolopyrimidines are another class of nitrogen-containing heterocyclic compounds that are considered as privileged core skeletons in biologically active compounds.

Synthesis Analysis

1,4-Disubstituted-1,2,3-triazoles have been synthesized using Cu (I) catalyzed click reaction. This involves a cycloaddition reaction of 1,3-dipolar organic azide and terminal alkyne in the presence of Cu (I) catalyst.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of nitrogen atoms in the ring structure. For example, 1,2,3-triazoles have three nitrogen atoms and two carbon atoms in the ring.

Chemical Reactions Analysis

The synthesis of these compounds often involves reactions under ultrasonic-assisted conditions, such as the Huisgen 1,3-dipolar cycloaddition reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be characterized using techniques such as IR absorption spectra and NMR spectroscopy.

Scientific Research Applications

Pharmaceuticals: Antimicrobial Agents

The pyrrolopyrazine scaffold, which is structurally related to the compound , has been shown to possess significant antimicrobial properties. Derivatives of this scaffold have been utilized in the development of new antimicrobial agents that target resistant strains of bacteria and fungi. .

Anti-inflammatory Therapeutics

Inflammation is a biological response to harmful stimuli, and controlling it is crucial for treating various diseases. Pyrrolopyrazine derivatives have demonstrated anti-inflammatory activity, suggesting potential applications in designing anti-inflammatory drugs. .

Antiviral Drug Development

The ongoing challenge of emerging viral infections necessitates the discovery of novel antiviral compounds. Pyrrolopyrazine derivatives have shown potential in inhibiting viral replication. .

Antifungal Applications

Fungal infections pose a significant health risk, especially to immunocompromised individuals. The pyrrolopyrazine derivatives exhibit antifungal activity, which can be harnessed to create new antifungal treatments. .

Antioxidant Properties for Neuroprotection

Oxidative stress is implicated in the pathogenesis of neurodegenerative diseases. Pyrrolopyrazine derivatives have antioxidant properties, which could be beneficial in developing neuroprotective agents. .

Antitumor and Anticancer Research

Cancer research has shown interest in pyrrolopyrazine derivatives due to their antitumor activities. These compounds can interfere with various cellular pathways involved in cancer cell proliferation and survival. .

Kinase Inhibition for Targeted Therapies

Kinases are enzymes that play a critical role in signaling pathways within cells. Pyrrolopyrazine derivatives have been identified as potent kinase inhibitors, which is significant for the development of targeted therapies. .

Drug Discovery and Medicinal Chemistry

The unique structure of pyrrolopyrazine derivatives makes them an attractive scaffold for drug discovery. Their ability to exhibit a wide range of biological activities allows for the exploration of new therapeutic agents. .

Mechanism of Action

The 1,2,3-triazole ring produces anti-ChE activity by inhibiting both AChE and BuChE activities. Molecular docking studies have shown that the triazole moiety interacts with β-tubulin via H-bonding with numerous amino acids.

Safety and Hazards

While 1,2,3-triazoles are generally known for their low toxicity, some adverse events such as hepatotoxicity and hormonal problems have been reported, leading to a careful revision of the azole family to obtain higher efficacy with minimum side effects.

Future Directions

Given their significant biological properties, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities, triazoles and their derivatives have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines.